![molecular formula C4Cl3N3O2 B1334791 2,4,6-Trichloro-5-nitropyrimidine CAS No. 4359-87-9](/img/structure/B1334791.png)
2,4,6-Trichloro-5-nitropyrimidine
Overview
Description
2,4,6-Trichloro-5-nitropyrimidine (2,4,6-TCNP) is a synthetic compound that has been used in a variety of laboratory experiments, including the synthesis of other compounds, and in scientific research applications. This compound has a wide range of biochemical and physiological effects, and has been studied for its potential applications in various fields.
Scientific Research Applications
Intermediate in Nitropyrimidine Synthesis
2,4,6-Trichloro-5-nitropyrimidine is used in the synthesis of other nitropyrimidines, which have applications in inhibiting the DNA repairing protein MGMT. An example is the synthesis of 2-amino-4,6-dichloro-5-nitropyrimidine, where this compound acts as an intermediate. This process involves an unusual aromatic substitution reaction (Lopez et al., 2009).
Potential Antitumor Agents
This compound derivatives have been evaluated for their antiproliferative effects against various cancer cell lines, showing potential as antitumor agents. Compounds derived from this compound demonstrated significant inhibition of cell proliferation (Thompson et al., 1997).
Synthesis of Energetic Compounds
This compound is involved in the synthesis of energetic materials for high-performance explosives. The N-oxidation of related nitropyrimidines leads to the synthesis of compounds with high detonation performance and thermal stability, suggesting their use in explosives (Manzoor et al., 2021).
Antibacterial and Antioxidant Properties
Derivatives of this compound have been synthesized and shown to possess significant antibacterial and antioxidant properties. These derivatives demonstrated activity against various bacterial strains and exhibited notable antioxidant activity (Sura et al., 2013).
Photoreactions and High-Energy Applications
This compound derivatives have been studied for their photoreactions and application in high-energy fields. The decomposition of related triazidopyrimidines, used in the preparation of carbon nitrides, has been examined using spectroscopy and quantum chemical calculations (Chapyshev et al., 2014).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been used in the synthesis of potent and selective anaplastic lymphoma kinase (alk-5) inhibitors
Biochemical Pathways
Nitropyridines have been used in the synthesis of various pyridine derivatives, which are important synthetic intermediates for new pesticides and medicines .
Result of Action
Similar compounds have been used in the synthesis of potent and selective anaplastic lymphoma kinase (alk-5) inhibitors, used as an anti-tumor treatment .
properties
IUPAC Name |
2,4,6-trichloro-5-nitropyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4Cl3N3O2/c5-2-1(10(11)12)3(6)9-4(7)8-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGFWFWSBFMRDNP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(N=C(N=C1Cl)Cl)Cl)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4Cl3N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30401687 | |
Record name | 2,4,6-trichloro-5-nitropyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30401687 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.42 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4359-87-9 | |
Record name | 2,4,6-trichloro-5-nitropyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30401687 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4359-87-9 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How is 2,4,6-trifluoro-5-nitropyrimidine synthesized from 2,4,6-trichloro-5-nitropyrimidine?
A1: The research states that fluorination of this compound with potassium fluoride at 250°C yields 2,4,6-trifluoro-5-nitropyrimidine. [] This suggests a nucleophilic substitution reaction where fluoride ions replace the chlorine atoms on the pyrimidine ring.
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